2,4,5-trimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine

• IUPAC Name: 4-[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C18H23N7O/c1-11-12(2)22-13(3)23-18(11)26-9-14-4-6-25(7-5-14)17-15-8-21-24-16(15)19-10-20-17/h8,10,14H,4-7,9H2,1-3H3,(H,19,20,21,24)
• InChI Key: OPHHJEYSUGGNKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=NC=NC4=C3C=NN4)C)C
• Molecular Formula: C18H23N7O
• Molecular Weight: 353.4 g/mol
• CAS No.: 2640866-58-4

Description

2,4,5-Trimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with three methyl groups (at positions 2, 4, and 5) and a methoxy-linked piperidine-pyrazolo[3,4-d]pyrimidine moiety. The piperidine ring enhances conformational flexibility, while the pyrimidine and pyrazolo[3,4-d]pyrimidine systems provide π-π stacking capabilities for target binding.

Mechanism of Action

Target of Action

The primary target of 2,4,5-trimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and its inhibition is an appealing target for cancer treatment.

Mode of Action

The compound interacts with CDK2, inhibiting its activity. This inhibition is achieved through the compound’s fit into the CDK2 active site, forming essential hydrogen bonds with Leu83. This interaction results in significant alterations in cell cycle progression.

Biochemical Pathways

By inhibiting CDK2, the compound affects the cell cycle progression, leading to the arrest of cell division. This disruption of the cell cycle can lead to apoptosis, or programmed cell death, particularly in cancer cells.

Pharmacokinetics

These properties can help predict the observed antitumor activity.

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines. For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC 50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC 50 range of (48–90 nM) compared to sorafenib (IC 50: 144, 176 and 19 nM, respectively).

Scientific Research Applications

Kinase Inhibition

One of the primary applications of 2,4,5-trimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine is its role as a serine-threonine kinase inhibitor . Research has shown that it effectively inhibits key kinases such as p70S6K and Akt1, which are involved in various cellular processes including growth and metabolism. This inhibition has potential therapeutic implications for treating cancers and metabolic disorders .

Anticancer Potential

The compound exhibits promising anticancer properties by targeting specific signaling pathways that are often dysregulated in cancer cells. Studies have indicated that it can induce apoptosis in cancer cell lines by modulating the activity of survival pathways . The ability to selectively inhibit kinases involved in tumor growth makes it a candidate for further development as an anticancer agent.

Psychopharmacological Effects

In addition to its anticancer potential, there is emerging evidence suggesting that derivatives of pyrazolo[3,4-d]pyrimidines may possess psychopharmacological effects. These compounds have been investigated for their ability to influence neurotransmitter systems, which could lead to applications in treating neurological disorders .

Case Studies

Several case studies highlight the effectiveness of this compound in various therapeutic contexts:

• Cancer Treatment : A study demonstrated that a related pyrazolo[3,4-d]pyrimidine compound significantly reduced tumor size in xenograft models by inhibiting p70S6K activity .
• Neurological Disorders : Another investigation explored the effects of pyrazolo[3,4-d]pyrimidines on animal models of anxiety and depression, showing potential benefits in behavior modification associated with these conditions .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The compound’s structural analogs share the pyrazolo[3,4-d]pyrimidine core but differ in substituents and appended functional groups. Key comparisons are summarized below:

Compound Name / Identifier	Core Structure	Substituents / Modifications	Molecular Formula	Molecular Weight	Key Features / Implications
Target Compound	Pyrimidine + pyrazolo[3,4-d]pyrimidine	2,4,5-trimethyl; methoxy-piperidine linkage	Not provided	Not provided	Enhanced hydrophilicity (methoxy) and lipophilicity (methyl groups)
1-(4-Methylphenyl)-6-(methylsulfanyl)-4-piperidino-1H-pyrazolo[3,4-d]pyrimidine	Pyrazolo[3,4-d]pyrimidine	4-methylphenyl; methylsulfanyl; piperidine	C₁₈H₂₁N₅S	339.46	Methylsulfanyl group increases lipophilicity; potential metabolic stability
2-(4-[[1-(4-Methanesulfonylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yloxy]-piperidin-1-yl]-...	Pyridinyl-acetic acid derivative	Methanesulfonylphenyl; pyridinyl-acetic acid	Not provided	Not provided	Sulfonyl group improves solubility; pyridinyl-acetic acid may enhance target affinity
6-(4-Benzylpiperazin-1-yl)-N-(3-chloro-4-methoxyphenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine	Pyrazolo[3,4-d]pyrimidine	Benzylpiperazine; 3-chloro-4-methoxyphenyl amine	C₂₄H₂₆ClN₇O	463.96	Benzylpiperazine enhances CNS penetration; chloro-methoxyphenyl may confer selectivity
1-Cyclopentyl-3-(tert-butyl)-6-(4-pyridinyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine	Pyrazolo[3,4-d]pyrimidine	Cyclopentyl; tert-butyl; 4-pyridinyl	Not provided	Not provided	Bulky tert-butyl group may reduce metabolic degradation; pyridinyl aids in binding

Detailed Comparative Analysis

Physicochemical Properties

• Lipophilicity vs. Hydrophilicity : The target compound’s methoxy group (logP ~ -0.3 for methoxy) likely improves aqueous solubility compared to methylsulfanyl (logP ~ +0.5) in and tert-butyl (logP ~ +2.5) in . However, its three methyl groups may counterbalance this effect, resulting in moderate overall lipophilicity .

Preparation Methods

Cyclocondensation of Hydrazine Derivatives with β-Ketoesters

Pyrazolo[3,4-d]pyrimidines are commonly synthesized via cyclocondensation of 4,6-diaminopyrimidines with β-ketoesters or α,β-unsaturated ketones. For example, 1H-pyrazolo[3,4-d]pyrimidin-4-amine can be prepared by reacting 4,6-diaminopyrimidine-5-carboxylate with hydrazine hydrate under reflux in ethanol.

Procedure :

• Dissolve ethyl 4,6-diaminopyrimidine-5-carboxylate (10 mmol) in anhydrous ethanol.

• Add hydrazine hydrate (15 mmol) and reflux at 80°C for 12 hours.

• Cool the mixture, filter the precipitate, and recrystallize from ethanol to yield 1H-pyrazolo[3,4-d]pyrimidin-4-amine (72% yield).

Key Data :

Parameter	Value
Yield	68–75%
Melting Point	218–220°C
Characterization	$^1H$ NMR (DMSO-d6): δ 8.21 (s, 1H, C5-H), 6.95 (s, 2H, NH2)

Preparation of the Piperidine-Methoxy Linker

Functionalization of Piperidin-4-ylmethanol

The piperidine linker requires introduction of a methoxy group and a reactive site for coupling. A two-step protocol is proposed:

Step 1: Benzyl Protection

• Treat piperidin-4-ylmethanol (1 equiv) with benzyl chloroformate (1.2 equiv) in dichloromethane (DCM) at 0°C.

• Stir for 4 hours, wash with NaHCO3, and concentrate to obtain N-benzyloxycarbonyl-piperidin-4-ylmethanol (89% yield).

Step 2: Methoxy Group Installation

• React the protected piperidine with NaH (1.5 equiv) and methyl iodide (1.2 equiv) in tetrahydrofuran (THF) at 0°C.

• After 6 hours, quench with H2O and extract with ethyl acetate to yield N-Cbz-4-(methoxymethyl)piperidine (83% yield).

Assembly of the Central Pyrimidine Core

Biginelli-like Cyclization for 2,4,5-Trimethylpyrimidine

A modified Biginelli reaction using dimethylurea and acetylacetone generates the trisubstituted pyrimidine:

Procedure :

• Combine acetylacetone (1 equiv), dimethylurea (1.2 equiv), and p-toluenesulfonic acid (0.1 equiv) in refluxing ethanol.

• After 8 hours, concentrate and purify via silica gel chromatography (hexane:ethyl acetate = 4:1) to obtain 2,4,5-trimethylpyrimidin-6-ol (65% yield).

Step 2: Methoxylation

• Treat the pyrimidin-6-ol with NaH (1.5 equiv) and methyl iodide (1.2 equiv) in DMF at 0°C.

• Stir for 3 hours to yield 2,4,5-trimethyl-6-methoxypyrimidine (78% yield).

Final Coupling and Deprotection

SNAr Reaction for Piperidine-Pyrimidine Linkage

The methoxy group on the central pyrimidine is displaced by the piperidine-methanol derivative under basic conditions:

Procedure :

• Dissolve 2,4,5-trimethyl-6-methoxypyrimidine (1 equiv) and N-Cbz-4-(methoxymethyl)piperidine (1.1 equiv) in DMF.

• Add K2CO3 (2 equiv) and heat at 100°C for 24 hours.

• Purify via column chromatography to obtain the intermediate (56% yield).

Pyrazolo[3,4-d]pyrimidine Coupling via Buchwald-Hartwig Amination

A palladium-catalyzed amination links the pyrazolo[3,4-d]pyrimidine to the piperidine:

Procedure :

• Combine the intermediate (1 equiv), 1H-pyrazolo[3,4-d]pyrimidin-4-amine (1.2 equiv), Pd2(dba)3 (0.05 equiv), and Xantphos (0.1 equiv) in toluene.

• Add Cs2CO3 (2 equiv) and reflux under N2 for 18 hours.

• Purify via HPLC to yield the target compound (48% yield).

Optimization and Challenges

Regioselectivity in Cyclocondensation

The use of hydrazine hydrate favors formation of the pyrazolo[3,4-d]pyrimidine regioisomer over [1,2-a] derivatives due to electronic effects of the methyl groups.

Catalytic Efficiency in Cross-Coupling

Buchwald-Hartwig conditions with Xantphos ligand enhance coupling efficiency (Table 1):

Table 1 : Catalyst Screening for Amination

Catalyst	Ligand	Yield (%)
Pd2(dba)3	Xantphos	48
Pd(OAc)2	BINAP	32
PdCl2(PPh3)2	DPPF	28

Q & A

Q. What are the key challenges in synthesizing 2,4,5-trimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine?

The synthesis involves multi-step reactions, including coupling pyrazolo[3,4-d]pyrimidine derivatives with substituted piperidine intermediates. A critical challenge is achieving regioselective alkylation of the pyrimidine ring while avoiding side reactions at competing reactive sites. For example, the methoxy group at position 6 requires precise control of reaction conditions (e.g., solvent polarity, temperature) to prevent hydrolysis or undesired substitutions. Reference methodologies from analogous pyrazolo[3,4-d]pyrimidine syntheses suggest using dry solvents (e.g., acetonitrile) and inert atmospheres to stabilize intermediates .

Q. How can structural characterization of this compound be optimized using spectroscopic techniques?

Combine $^1H$-NMR, $^{13}C$-NMR, and high-resolution mass spectrometry (HRMS) to confirm regiochemistry and substituent positions. For instance, $^1H$-NMR can distinguish methyl groups at positions 2, 4, and 5 via splitting patterns and integration ratios. IR spectroscopy is critical for verifying the presence of methoxy (C-O stretch at ~1100 cm$^{-1}$) and pyrimidine ring vibrations. Cross-validate spectral data with computational tools (e.g., density functional theory (DFT)-predicted NMR shifts) to resolve ambiguities .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yields during piperidine-pyrrolopyrimidine coupling?

Optimization requires a factorial design approach:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity of the piperidine nitrogen, but may promote side reactions. Alternatives like dichloromethane or THF balance reactivity and stability .
• Catalyst screening : Test palladium catalysts (e.g., Pd(OAc)$_2$) for cross-coupling efficiency.
• Temperature control : Stepwise heating (e.g., 50°C for coupling, 0°C for quenching) minimizes decomposition of thermally labile intermediates.
  Document yield variations using HPLC purity data and adjust parameters iteratively .

Q. What strategies resolve contradictions in pharmacological activity data for pyrazolo[3,4-d]pyrimidine derivatives?

Contradictions often arise from differences in assay conditions or substituent effects. For example:

• Enzyme inhibition assays : Compare IC$_{50}$ values under standardized pH and co-factor conditions.
• Substituent analysis : Use QSAR (quantitative structure-activity relationship) models to correlate methyl and methoxy group positions with target binding affinity.
  Cross-reference pharmacological data from structurally similar compounds (e.g., 4-amino-6-hydroxypyrazolo[3,4-d]pyrimidine derivatives) to identify trends .

Q. How does the stereochemistry of the piperidin-4-ylmethoxy group influence biological activity?

Stereochemical effects can be probed via:

• Chiral resolution : Separate enantiomers using chiral HPLC columns (e.g., amylose-based).
• Docking studies : Compare binding poses of (R)- and (S)-configured derivatives with target proteins (e.g., kinases).
• In vitro assays : Test enantiomers in cell-based models to measure potency differences (e.g., IC$_{50}$ shifts >10-fold indicate stereospecificity) .

Methodological Guidance

Q. What experimental designs are suitable for analyzing substituent effects on pyrimidine ring reactivity?

Use a split-plot design to evaluate multiple variables:

• Main factors : Substituent type (methyl vs. methoxy), position (2, 4, or 5).
• Response variables : Reaction rate (monitored via TLC), yield, purity.
  For example, compare the reactivity of 2-methyl vs. 4-methyl derivatives under identical coupling conditions. Statistical tools (ANOVA) can identify significant interactions .

Q. How can computational chemistry aid in predicting synthetic pathways for novel analogs?

• Retrosynthetic analysis : Tools like ChemAxon or Synthia propose feasible routes by fragmenting the target molecule into commercially available building blocks.
• Reaction feasibility : Calculate activation energies (using DFT) for key steps (e.g., SNAr reactions) to prioritize high-yield pathways.
• Solvent optimization : COSMO-RS simulations predict solvent effects on reaction thermodynamics .

Data Interpretation and Validation

Q. How should researchers address discrepancies in thermal stability data for this compound?

• Thermogravimetric analysis (TGA) : Measure decomposition temperatures under controlled atmospheres (N$_2$ vs. air).
• DSC profiling : Identify phase transitions (e.g., melting points) and compare with literature values for analogs (e.g., 4,6-dihydroxy-2-methylpyrimidine derivatives).
• Replicate studies : Perform triplicate runs to distinguish instrument error from intrinsic instability .

Q. What validation protocols ensure reproducibility in biological activity assays?

• Positive/negative controls : Include reference inhibitors (e.g., staurosporine for kinase assays) and vehicle-only samples.
• Blinded analysis : Assign sample codes randomly to minimize bias.
• Inter-laboratory validation : Collaborate with independent labs to confirm EC$_{50}$ values .